Cas no 81069-40-1 (2-Propenoic acid, 3-[2-(acetyloxy)phenyl]-, ethyl ester, (E)-)

• Product name: 2-Propenoic acid, 3-[2-(acetyloxy)phenyl]-, ethyl ester, (E)-
• CAS No: 81069-40-1
• MF: C₁₃H₁₄O₄
• MW: 234.24786
• CID: 1804396
• PubChem ID: 12770610

2-Propenoic acid, 3-[2-(acetyloxy)phenyl]-, ethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[2-(acetyloxy)phenyl]-, ethyl ester, (E)-
• ethyl (E)-3-(2-acetyloxyphenyl)prop-2-enoate
• SCHEMBL11263148
• 2-Acetoxycinnamic acid ethyl ester
• Ethyl (E)-3-(2-acetoxyphenyl)acrylate
• 81069-40-1

• Inchi： InChI=1S/C13H14O4/c1-3-16-13(15)9-8-11-6-4-5-7-12(11)17-10(2)14/h4-9H,3H2,1-2H3/b9-8+
• InChI Key： POICHNAROFCHAS-CMDGGOBGSA-N
• SMILES： CCOC(=O)C=CC1=CC=CC=C1OC(=O)C

Computed Properties

• Exact Mass: 234.08920892g/mol
• Monoisotopic Mass: 234.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.6Ų